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Cat. No.: B1194852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexyl dodecanoate, also known as hexyl laurate, is a fatty acid ester with the chemical

formula C18H36O2. It is a versatile compound utilized in various industries, including

cosmetics, personal care, and as a potential vehicle for lipid-soluble active ingredients in

pharmaceutical formulations. This technical guide provides an in-depth overview of its core

physical properties, methodologies for their determination, and essential safety information.

Core Physical Properties
The physical characteristics of hexyl dodecanoate are critical for its application and formulation.

These properties are summarized in the table below.
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Physical Property Value Unit

Molecular Weight 284.48 g/mol

Appearance
Colorless to light yellow, clear

liquid
-

Odor Very mild, oily -

Density (Specific Gravity) 0.855 - 0.860 @ 25°C g/cm³

Boiling Point 332 - 334 °C @ 760 mmHg

Melting Point -3.4 °C

Refractive Index 1.436 - 1.442 @ 20°C

Vapor Pressure 0.000126 mmHg @ 25°C (estimated)

Solubility
Insoluble in water; Soluble in

alcohol and oils
-

Experimental Protocols for Property Determination
The accurate determination of the physical properties of hexyl dodecanoate relies on

standardized experimental protocols. The following methodologies are based on internationally

recognized guidelines from organizations such as the Organisation for Economic Co-operation

and Development (OECD) and ASTM International.[1]

Density Determination
Principle: The density of a liquid is the mass per unit volume. For a substance like hexyl

dodecanoate, a pycnometer or a digital density meter is commonly employed.

Methodology (Based on OECD Guideline 109):

A calibrated pycnometer of a known volume is thoroughly cleaned, dried, and weighed.

The pycnometer is filled with hexyl dodecanoate, ensuring no air bubbles are present.
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The filled pycnometer is placed in a thermostatically controlled water bath to bring the

sample to the desired temperature (e.g., 25°C).

Once thermal equilibrium is reached, the pycnometer is removed, carefully dried, and

weighed again.

The density is calculated by dividing the mass of the hexyl dodecanoate by the known

volume of the pycnometer.

Boiling Point Determination
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology (Based on OECD Guideline 103):

A small amount of hexyl dodecanoate is placed in a boiling tube.

A thermometer is positioned with its bulb just above the liquid surface.

The apparatus is heated gently.

The temperature at which the liquid boils and its vapor condenses on the thermometer at a

steady rate is recorded as the boiling point.

Pressure correction is applied if the determination is not carried out at standard atmospheric

pressure (760 mmHg).

Melting Point Determination
Principle: The melting point is the temperature at which a substance changes from a solid to a

liquid state.

Methodology (Based on OECD Guideline 102):

A capillary tube is filled with a small amount of solidified hexyl dodecanoate.

The capillary tube is placed in a melting point apparatus.
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The apparatus is heated at a controlled rate.

The temperature range from the point at which the first drop of liquid is observed to the point

at which the entire solid has melted is recorded as the melting range.

Refractive Index Measurement
Principle: The refractive index is a measure of how much a ray of light bends when it passes

from one medium to another. It is a characteristic property of a substance.

Methodology (Based on OECD Guideline 107):

A few drops of hexyl dodecanoate are placed on the prism of a refractometer.

The prism is closed, and the sample is allowed to reach thermal equilibrium with the

instrument, which is maintained at a specific temperature (e.g., 20°C).

Light is passed through the sample, and the refractive index is read directly from the

instrument's scale.

Logical Relationships of Physical Properties
The interplay of various physical properties is crucial for understanding the behavior of hexyl

dodecanoate in different applications. The following diagram illustrates these relationships.
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Logical Relationships of Hexyl Dodecanoate's Physical Properties
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Caption: Interdependencies of Hexyl Dodecanoate's Physical Properties.

Safety and Handling
A comprehensive Safety Data Sheet (SDS) for hexyl dodecanoate should be consulted before

handling.[2][3] The following is a summary of key safety information:

Hazard Identification: This substance does not meet the criteria for classification as

hazardous according to GHS.[2]

First Aid Measures:

Inhalation: Move the person into fresh air.

Skin Contact: Wash off with soap and plenty of water.
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[2]

Handling and Storage:

Avoid contact with skin and eyes.

Use in a well-ventilated area.

Store in a cool, dry place in a tightly closed container.

Personal Protective Equipment:

Wear appropriate protective gloves and safety glasses.

This guide provides a foundational understanding of the physical properties of hexyl

dodecanoate for professionals in research and development. For specific applications, further

testing and validation are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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